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Compound of Interest

Compound Name: Noribogaine

Cat. No.: B1226712

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial procedural guidance for the safe handling and disposal of
Noribogaine in a laboratory setting. Adherence to these protocols is essential for ensuring
personal safety and regulatory compliance. Noribogaine is a metabolite of ibogaine and
should be handled with care, recognizing its potential hazards.[1]

Hazard Identification and Safety Precautions

Noribogaine hydrochloride is classified as hazardous under the Globally Harmonized System
(GHS).[2] The primary hazards associated with Noribogaine are:

Harmful if swallowed: Acute Oral Toxicity Category 4.[2]

Causes skin irritation: Skin Irritation Category 2.[2]

Causes serious eye irritation: Eye Irritation Category 2A.[2]

May cause respiratory irritation: Specific Target Organ Toxicity - Single Exposure Category 3.

[2]

General precautionary measures include avoiding breathing dust, fumes, gas, mist, vapors, or
spray, and washing thoroughly after handling.[2] Do not eat, drink, or smoke when using this
product.[2]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory for handling

Noribogaine. The following table summarizes the recommended PPE for different handling

scenarios.

Scenario

Required PPE

Notes

Handling Solid Noribogaine
(Powder)

- Chemical-resistant gloves
(e.g., Nitrile) - Safety glasses
with side shields or goggles -
Dedicated lab coat - Properly
fitted respirator (e.g., N95 or
higher)

All manipulations of powdered
Noribogaine should be
conducted within a certified
chemical fume hood to

minimize inhalation exposure.

[3]

Handling Noribogaine

Solutions

- Chemical-resistant gloves
(e.g., Nitrile) - Safety glasses
with side shields or goggles -

Dedicated lab coat

A respirator may be required if

there is a risk of aerosolization.

General Laboratory Operations

- Chemical-resistant gloves
(e.g., Nitrile) - Safety glasses
with side shields or goggles -

Dedicated lab coat

Gloves should be changed
regularly, approximately every
30 to 60 minutes, or
immediately if contaminated or

damaged.[4]

Experimental Protocols: Step-by-Step Handling

Procedures

1. Receiving and Storage:

keeping it in a cool, dry place.

Upon receipt, visually inspect the container for any damage or leaks.
Store Noribogaine in a secure, designated, and clearly labeled area with restricted access.

Follow the storage conditions specified on the product insert, which typically involves
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. Preparation of Solutions:

All weighing and preparation of stock solutions from powdered Noribogaine must be
performed in a certified chemical fume hood.[3]

Use appropriate engineering controls to minimize dust generation.

Noribogaine hydrochloride is sparingly soluble in DMSO (1-10 mg/ml).[1]

Ensure all equipment used for weighing and dissolution is decontaminated after use.
. Handling During Experiments:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Work in a well-ventilated area. For procedures with a risk of aerosolization, work within a
fume hood.

After handling, wash hands and any exposed skin thoroughly with soap and water.
. Spill Management:

In case of a spill, evacuate the area if necessary.

Wear appropriate PPE, including respiratory protection for large spills of powder.

Contain the spill using absorbent materials.

Carefully collect the spilled material and place it in a sealed, labeled container for hazardous
waste disposal.

Clean the spill area thoroughly with an appropriate decontaminating agent.

Disposal Plan

As a metabolite of Ibogaine, a Schedule | controlled substance, the disposal of Noribogaine
and any contaminated materials must adhere to strict regulations.[3]
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Waste Type

Disposal Procedure

Unused Noribogaine

Must be disposed of through a DEA-registered
reverse distributor.[3] Maintain meticulous

records of all disposal activities.[3]

Contaminated Labware (e.g., vials, pipette tips)

Segregate from other laboratory waste streams.
[3] Collect in a dedicated, leak-proof, and clearly
labeled container.[3] Dispose of as hazardous
chemical waste through a licensed contractor,

following institutional and DEA guidelines.

Contaminated PPE (gloves, lab coats)

Place in a designated, sealed bag or container

for hazardous waste disposal.

Aqueous Waste Solutions

Collect in a clearly labeled, sealed waste
container. The container should be stored in a
secondary containment tray. Dispose of through
your institution's hazardous waste management

program.

Note: Never dispose of Noribogaine waste down the drain or in the regular trash.

Visualizing Safety Protocols

To further clarify the safety procedures, the following diagrams illustrate the key workflows and

logical relationships in handling Noribogaine.
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Caption: Workflow for the safe handling of Noribogaine from receipt to disposal.
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Caption: Logical relationships between Noribogaine hazards and mitigation strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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